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Compound of Interest

Compound Name: D-(+)-Cellobiose-13C

Cat. No.: B12395374

For researchers, scientists, and drug development professionals, the proper handling of
isotopically labeled compounds like D-(+)-Cellobiose-13C is paramount for both laboratory
safety and experimental integrity. While D-(+)-Cellobiose itself is not classified as a hazardous
substance, adherence to rigorous operational and disposal protocols ensures the protection of
personnel and prevents the loss of valuable research material.[1][2][3] This guide provides
essential, step-by-step procedures for the safe handling and disposal of D-(+)-Cellobiose-13C.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is required to minimize exposure and
prevent contamination when handling D-(+)-Cellobiose-13C.[4]

Recommended Personal Protective Equipment

PPE Item Specification Purpose

_ Safety glasses with side Protects eyes from
Eye Protection . . .
shields or safety goggles. airborne particles.

) o Prevents skin contact and
Hand Protection Nitrile gloves. o
contamination of the sample.

_ Protects clothing and skin from
Body Protection Standard laboratory coat. i
spills.
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| Footwear | Closed-toe shoes. | Protects feet from spills and falling objects. |

Operational Plan: From Receipt to Use

A structured operational plan ensures that D-(+)-Cellobiose-13C is handled safely and efficiently
throughout the experimental process.

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Labeling: Ensure the container is clearly labeled with the compound name, isotope, and date
of receipt.

o Storage: Store in a cool, dry, and well-ventilated place.[5] Keep the container tightly closed to
prevent contamination.[5][6]

o Designated Area: Handle the compound in a designated area of the laboratory to prevent
cross-contamination.

o Weighing: When weighing, use a microbalance in an enclosure if possible to avoid creating
dust.[4]

o Spill Management: In case of a spill, sweep up the solid material and place it in a suitable,
closed container for disposal.[5] Avoid generating dust.[5]
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Caption: Operational workflow for handling D-(+)-Cellobiose-13C.

Disposal Plan

Proper disposal of D-(+)-Cellobiose-*3C and its containers is crucial to prevent environmental
contamination and ensure laboratory safety.
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Unused Product: Dispose of unused D-(+)-Cellobiose-13C as chemical waste in accordance
with local, state, and federal regulations.

Contaminated Materials: Any materials that come into contact with the compound, such as
gloves, weighing paper, and pipette tips, should be considered contaminated.

Waste Containers: Place all waste into a clearly labeled, sealed container designated for
non-hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on chemical waste disposal.

Do not dispose of D-(+)-Cellobiose-13C down the drain.[1][5]

Contaminated packaging should be disposed of in the same manner as the unused product.

[5]
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Caption: Disposal plan for D-(+)-Cellobiose-3C waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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